5-amino-N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)triazole-4-carboxamide
• InChI: InChI=1S/C15H10Cl2FN5O/c16-8-1-6-12(11(17)7-8)20-15(24)13-14(19)23(22-21-13)10-4-2-9(18)3-5-10/h1-7H,19H2,(H,20,24)
• InChI Key: SKYWPWIGUCXLRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=C(N=N2)C(=O)NC3=C(C=C(C=C3)Cl)Cl)N)F
• Molecular Formula: C15H10Cl2FN5O
• Molecular Weight: 366.2 g/mol

Description

5-amino-N-(2,4-dichlorophenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C15H10Cl2FN5O and its molecular weight is 366.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on 1,2,4-triazole derivatives, including those structurally similar to the specified compound, has demonstrated their significant potential in antimicrobial applications. These compounds are synthesized through various chemical reactions and subsequently tested for their effectiveness against different microorganisms. For instance, Bektaş et al. (2007) explored the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, finding that some possess good to moderate activities against test microorganisms (Bektaş et al., 2007).

Antitumour Activity

Compounds with the 1,2,3-triazole moiety have also been investigated for their potential in cancer treatment. For example, Hao et al. (2017) reported on the synthesis, crystal structure, and antitumour activity of a compound structurally similar to the one , highlighting its ability to inhibit the proliferation of certain cancer cell lines (Hao et al., 2017).

Antiviral Activity

The exploration of triazole derivatives extends to antiviral applications as well. Hebishy et al. (2020) described a new route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable antiavian influenza virus activity. This suggests the potential of such compounds, including those related to the specified chemical, in addressing viral infections (Hebishy et al., 2020).